Fecal indicator bacteria are commonly used to evaluate water quality and make decisions on designating and restricting use. A drawback of this method is that it does not differentiate fecal sources for management purposes. Here, qPCR for human and horse fecal markers and amplicon sequencing were performed in parallel with cultivation of fecal coliform in the Navesink River, a mixed land use estuarine watershed in New Jersey. A fecal library was created by mixing water from the Navesink River with municipal wastewater and/or horse manure, dog feces, or goose feces. Then, river water samples were collected during wet and dry weather from various locations with differing primary land use. Three methods for interpretation of the amplicon sequencing data for source tracking were considered: ordination-based statistics, identification of biomarkers with linear discriminant analysis, and application of the Bayesian statistics based SourceTracker program using a previously published Australian fecal library. Among these, biomarkers performed well for dog feces and SourceTracker performed well for assigning goose feces to avian sources and horse manure to horse sources and moderately well for human/sewage fecal assignments in the Navesink library. Based upon these results, fecal assignments were made using the sequencing data for the Navesink River samples with elevated fecal coliform and these results were compared to qPCR, historical source tracking reports for the watershed, and land use data. Horse, human feces/sewage, and avian feces were implicated as potential fecal sources in the polluted waters. Recommendations for future source tracking studies with amplicon sequencing are provided.

Sulfide can be used as a complementary electron donor to enhance the denitrification efficiency when organic carbon is insufficient to reduce nitrate. However, sulfide is toxic to denitrifiers and may significantly reduce the denitrification efficiency. In this study, Thauera, well-known facultative denitrifiers, were successfully enriched in denitrifying sludge that was adapted to sulfide. The effects of sulfide on heterotrophic and autotrophic denitrification (mixotrophic denitrification) by the Thauera-dominated denitrifying sludge were investigated. The sludge was tolerant to the sulfide effects, and performed stably in mixotrophic nitrate reduction at a sulfide concentration of up to 72 mg S per L. The nitrate reduction rate reached 62.3 mg N per g VSS h−1. However, the nitrite reduction capacity of the sludge was low (up to 23.6 mg N per g VSS h−1). As a comparison, nitrate and nitrite reduction by the heterotrophic denitrifying sludge was significantly inhibited by sulfide, with 70% reduction. The sulfide inhibition of the denitrifying sludge was likely due to the toxicity of molecular hydrogen sulfide (H2Saq), because the inhibitory effects decreased at higher pH. Using a modified two-step denitrification model, the inhibitory effects of H2Saq on mixotrophic nitrate and nitrite reduction were well simulated. Cultivation of Thauera-dominated denitrifying sludge can improve nitrate reduction with sulfide effects, but nitrite accumulation should be considered when using sulfide as a complementary electron donor to treat wastewater with a low C/N ratio.

The hazardous consequences that the radionuclide europium (Eu(III)) has on humanity and the ecological environment motivate the development of advanced sorbent materials for its efficient removal from wastewater. Herein, a flower-like molybdenum disulfide material fabricated using a carbon composite (MoS2/C) was successfully prepared via an in situ hydrothermal method and confirmed using various experimental characterization methods (scanning electron microscopy (SEM), transmission electron microscopy (TEM), X-ray diffraction (XRD) and Fourier-transform infrared (FTIR) spectroscopy). It was found that the MoS2/C composite exhibits a much higher sorption capacity (100.57 mg g−1, pH 5.0, 298 K) towards Eu(III) than that of pristine MoS2 (32.52 mg g−1, pH 5.0, 298 K) due to the cooperative effects between the S atoms of MoS2 and carboxyl groups of the carbon material, which were confirmed from X-ray photoelectron spectroscopy (XPS) and density functional theory (DFT) calculations. Besides this, the MoS2/C exhibited a high adsorption rate with a short equilibrium time (120 min) and a wide pH operating range (4.0–9.0). This study reveals that the MoS2/C composite can be employed as an auspicious candidate for Eu(III) removal and expands the realm of possibilities of using MoS2-based materials in the field of eliminating radionuclides from wastewater.

In a large-scale reverse electrodialysis (RED) system comprising several hundreds of cell pairs, the contribution of electrode resistance to total resistance is very small compared to that in typical electrochemical cells (e.g., fuel cell and battery). This feature indicates the low susceptibility to both electrocatalytic ability of the electrode and solution conductivity, and to the geometrical area of the electrode as well. Therefore, in this work, we introduce an asymmetrical electrode system, where the geometrical area of the cathode is smaller than that of the anode. Since the cathode is highly vulnerable to significant inorganic scaling due to the high pH conditions during water reduction and crossover of multivalent ions in the natural feed solution, it is expected that minimizing the contact area between the electrode and feed solution by reducing the geometrical area of the cathode can afford more stable electrode reaction and electric power during long-term operation of RED. We measured the changes in electric power as a function of various areas of the cathode in lab- (100 cell pairs) and large-scale (1000 cell pairs) RED systems, which confirmed that even though the cathode area corresponds to 60% of the individual area of the ion-exchange membrane (IEM), the maximum power was obtained with only 3% power loss. In addition, the surface properties and permselectivity of a shielding membrane at the cathode were analyzed by X-ray photoelectron spectroscopy (XPS) and membrane potential measurement to verify the stability of the IEM under higher current density. We recommend the use of the asymmetric electrode system with a bipolar membrane (BPM) to suppress inorganic scaling around the cathode. The high current density achieved by reducing the size of the cathode can induce vigorous water splitting in the BPM, which leads to more effective blocking crossover of the multivalent and hydroxide ions. It can hence be used to design a highly stable electrode system for the long-term operation of a pilot-scale RED system fed with natural feed solutions.

Two main problems in partial nitrification at low temperature are its difficult start-up and easy inhibition, and this issue significantly limits the broad application of advanced partial nitrification technology. To promote rapid culturing and stabilization of partial nitrification biofilms, two experiments were carried out to investigate the influence of C/N on partial nitrification through ratio control (R, dissolved oxygen (DO)/effluent total ammonia nitrogen (TANeff)) in a lab-scale moving bed biofilm reactor (MBBR) at 12 °C. One experiment looked at the effect of C/N on the stable operation of partial nitrification at 12 °C, which inoculated a mature biofilm with good partial nitrification performance; the other looked at the effect of C/N on the biofilm cultivation and start-up of partial nitrification at 12 °C, which inoculated activated sludge and Pall rings. As for the startup experiments, only the C/N ratio was investigated, as the DO/TANeff ratio was kept constant. The effect of C/N on the mature partial nitrification biofilm showed that the increase of C/N could increase the resistance of partial nitrification to high DO. The nitrite accumulation ratio (NAR, (NO2−-N/(NO2−-N + NO3−-N) × 100%)) increased from 40.41% to 98.78% when R was 0.25 and C/N increased from 0 to 1. Meanwhile, when C/N increased to 2 and the R value slightly increased to 0.3, partial nitrification failed. The penetration of DO in the biofilm indicated that the increase of C/N enhanced the mass transfer resistance of DO, but it was similar when C/N was 1 and 2. Adding an appropriate amount of C/N can reduce the negative effect of partial nitrification damage caused by DO/TAN enlargement. The start-up experiment showed that C/N = 1 and C/N = 2 were essential for culturing biofilms and achieving partial nitrification at 12 °C, which can be successfully achieved (NAR was 85% and 96%) on the 56th and 52nd days. Neither C/N = 0 nor C/N = 3 could effectively achieve the partial nitrification. The increase of C/N will reduce the proportion of nitrifying bacteria in the biofilm, which is harmful to the partial nitrification. This will also lead to the decrease of protein/polysaccharide (PN/PS) and affect the stability of the biofilm.

Urine-diverting dry toilets (UDDTs) have been dubbed “sustainable toilets” due to their resource recycling, water efficiency, and micro-pollutant isolation capabilities. However, the number of UDDTs in use remains limited due to inherent disadvantages such as high demand for routine maintenance. In order to maximize UDDT application, we proposed a UDDT promotional program to promote UDDTs in rural areas. Supported by the local government, our UDDT promotional program was implemented in a village located in Northwest China, and the UDDT coverage rate in the village reached 95.7% after one year. However, the factors that were highly correlated with improved uptake and operation of UDDTs during implementation remain elusive. Univariate analysis and multivariate ordinal logistic regression were conducted on survey data collected from local villagers to test the association between the promotional program's 14 implementation factors and the effectiveness of prevalence. Based on the survey results (N = 538), six implementation factors, including trigger meetings, follow-up visits, commendation conferences, brand ambassadors, operation demonstration, and on-site training, were significantly and independently associated with the effectiveness of prevalence. These results can provide firm suggestions for improving the UDDT promotion process.

A novel pressure retarded osmosis–membrane distillation (PRO–MD) hybrid process has been experimentally conceived for sustainable production of renewable osmotic power and clean water from various waters. The proposed PRO–MD system may possess unique advantages of high water recovery rate, huge osmotic power generation, well-controlled membrane fouling, and minimal environmental impacts. Experimental results show that the PRO–MD hybrid process is promising such that not only it can harvest osmotic energy from freshwater but also from wastewater. When employing a 2 M NaCl MD concentrate as the draw solution, ultrahigh power densities of 31.0 W m−2 and 9.3 W m−2 have been demonstrated by the PRO subsystem using deionized water and real wastewater brine as feeds, respectively. Simultaneously, high-purity potable water with a flux of 32.5–63.1 L (m−2 h−1) can be produced by the MD subsystem at 40–60 °C without any detrimental effects of fouling. The energy consumption in the MD subsystem might be further reduced by applying a heat exchanger in the hybrid system and using low-grade heat or solar energy to heat up the feed solution. The newly developed PRO–MD hybrid process would provide insightful guidelines for the exploration of alternative green technologies for renewable osmotic power and clean water production.

There is growing interest in microalgal biotechnologies for biofuel production and nutrient recovery in wastewater treatment. Often overlooked is the exudation of extracellular organic matter (EOM) in algal reactors and its influence on dissolved organic carbon (DOC) characteristics and photochemical processes. This study reports photosensitized production of excited triplet state dissolved organic matter (3DOM*), hydroxyl radicals (HO˙), and singlet oxygen (1O2) under simulated sunlight in photobioreactor extracellular matrices. Reactive species were measured in irradiated supernatant from batch cultures of Chlamydomonas reinhardtii throughout lag (1.2–1.9 mg-C L−1 as DOCEOM), exponential (1.9–8.1 mg-C L−1), early stationary (carbon accumulation; 8.1–21.4 mg-C L−1), and late stationary (21.4–108 mg-C L−1) growth phases, and in solutions amended with Suwannee river natural organic matter (SRNOM) as a benchmark. DOCEOM represented 1.0–8.6% of fixed carbon (cellular organic carbon + EOM) across algal phases of growth. EOM solutions exhibited lower light absorption and reactive species production than SRNOM solutions per mg-C L−1. However, photosensitized 3DOM* quantum yield coefficients in EOM solutions during all growth phases and HO˙ apparent quantum yields observed during exponential and early stationary phases were greater than in SRNOM solutions. Additionally, 1O2 apparent quantum yields in EOM solutions during exponential and late stationary phases were similar to SRNOM solutions. EOM solutions also photoproduced reactive species at levels comparable to natural waters. These results suggest sensitized photochemical processes involving EOM and growth medium constituents may contribute to DOM bleaching and mineralization, nutrient cycling, pathogen inactivation, and fate of trace organic contaminants in engineered algal systems.

Microorganisms in natural and engineered environments interact with surfaces and form aggregates consisting of cells and an extracellular matrix. The design of the process and appropriate operational conditions drive the formation of these biofilms, flocs, and granular structures. The application of granular sludge technologies for nutrient removal is relatively new. Although research and practice benefit from several decades of investigation of biofilm and anaerobic granular sludge systems, a thorough understanding of factors affecting granulation is only beginning to emerge from bench, pilot, and full-scale investigations. Challenges intrinsic to maintaining granular and biofilm structures include management of resistance to substrate transport, establishment of targeted microbial niches, role of extracellular polymeric substances, and impacts of toxic compounds, among others. There is increasing recognition of the potential value of hybrid process configurations that optimize interactions between flocs, granules, and/or biofilm features for process enhancement and robustness. While these structures appear distinct, it is not uncommon to find a mixture of these structures present in a single system and dynamics leading to a transition from one structure to another. The transitions are dependent on changes in the microbial community and properties of the extracellular matrix. This review focuses on the drivers affecting formation and stability of flocs, biofilms, and granules and conditions that support integrated technologies for biological wastewater treatment.

Aerobic granular sludge (AGS) process is a fast-growing sustainable biological treatment for wastewater. Activated sludge (AS) is the standard inoculum used for cultivating AGS, even for the treatment of saline wastewaters. However, the application of the allochthonous AS community for both developing halotolerant AGS and establishing biological nutrient removal (BNR) under saline conditions is a challenging task. To circumvent this problem, herein, the cultivation of AGS directly from the autochthonous planktonic bacterial community of seawater was investigated. For developing halophilic AGS, a sequencing batch reactor was operated by directly supplying nutrient-amended seawater without inoculum (i.e., AS or AGS). The approach described herein succeeded in rapidly granulating the planktonic bacteria of seawater and establishing BNR at a 34 ppt salinity. The ammonium and total nitrogen removals of 92–100% and 81–90% were observed during 22–100 days of start-up, respectively. Interestingly, nitrite accumulation was not observed under saline conditions. Phosphate removal progressively improved and stabilized at over 76% within 2 months of start-up. The phosphate removal profiles comprised of P release and uptake phases, which are typical to those of the enhanced biological phosphorus removal mechanism. The granulation of planktonic microbes involved distinct events such as the formation of micro-aggregates, macro-aggregates, and granules but not flocs. Granular growth was observed within few days, suggesting that the granulation of the autochthonous planktonic microbial community of seawater is a rapid phenomenon. The granules were dense (1.5 g ml−1) and compact (SVI5: 6 ml g−1) and had an excellent settling velocity (41.2 m h−1) on day 25. Moreover, 16S rRNA gene sequencing revealed that AGS had lesser bacterial diversity than the seawater microbiome due to the enrichment of α-proteobacteria. The removal of nitrogen and phosphorus was not significantly impacted at the lower salinities of 25 and 17 ppt. Furthermore, the halophilic AGS was able to achieve an efficient BNR and treatment of real seafood processing wastewater without acclimation. Thus, granulation of the autochthonous halophilic bacteria of seawater is a novel strategy for developing halophilic AGS and to achieve a high BNR under saline conditions.

Although microalgae are recognised to release external organic matter (EOM), little is known about this phenomenon in microalgae cultivation systems, especially on a large scale. A study on the effect of microalgae-stressing factors such as temperature, nutrient limitation and ammonium oxidising bacteria (AOB) competition in EOM production by microalgae was carried out. The results showed non-statistically significant differences in EOM production at constant temperatures of 25, 30 and 35 °C. However, when the temperature was raised from 25 to 35 °C for 4 h a day, polysaccharide production increased significantly, indicating microalgae stress. Nutrient limitation also seemed to increase EOM production. No significant differences were found in EOM production under lab conditions when the microalgae competed with AOB for ammonium uptake. However, when the EOM concentration was monitored during continuous outdoor operation of a membrane photobioreactor (MPBR) plant, nitrifying bacteria activity was likely to be responsible for the increase in EOM concentration in the culture. Other factors such as high temperatures, ammonium-depletion and low light intensities could also have induced cell deterioration and thus have influenced EOM production in the outdoor MPBR plant. Membrane fouling seemed to depend on the biomass concentration of the culture. However, under the operating conditions tested, the behaviour of fouling rate with respect to the EOM concentration was different depending on the initial membrane state.

The ozonation of 90 chemically diverse organic micropollutants (OMPs) including four classes of illicit drugs and their metabolites was studied in pure buffered water, tap water and wastewater effluent at three specific ozone doses and three pH levels. The second order rate constants for the reaction of 40 OMPs with ozone were known and span across 8 orders of magnitude, from below 1 M−1 s−1 to above 107 M−1 s−1. 47 of the tested OMPs were removed to at least 90% at the highest specific ozone dose of 0.3 mM O3 per mM C at pH 7. However, most illicit drugs, including cocainics, amphetamines and ecstasy-group compounds, were ozone-resistant due to their lack of ozone-reactive functional groups. Exceptions included some opioids and the cocaine biomarker anhydroecgonine methylester which contain olefinic bonds and/or activated benzene rings. Different removal trends at different pH for OMPs were due to the combined effect of target compound speciation and ozone stability, leading to elimination of less than 70% for all OMPs at pH 11. In both tap water and wastewater effluent scavenging by matrix components led to lower ozone exposure compared to pure buffered water and consequently lower removal of OMPs. This multi-compound ozonation study utilised liquid chromatography-mass spectrometry to provide a large dataset on the removal of environmentally relevant OMPs, including those of interest for drinking water regulations. Besides including pharmaceutically active compounds that have not been studied with ozone before (e.g. gliclazide, anhydroecgonine methylester, quetiapine, 6-monoacetylmorphine), this study simultaneously shows ozonation data for a wide range of illicit drugs.

Rice husks are an agricultural residue of great annual production and have a high cellulose content. In this study, we have prepared highly charged carboxyl cellulose nanofibers (CNFs) from rice husks using the TEMPO-oxidation method and the extracted CNFs were evaluated as an adsorbent for the removal of lead(II) and lanthanum(III) (Pb(II) and La(III)) ions from contaminated water. Three different forms of nanocellulose adsorbents were prepared: suspension, freeze-dried, and nanocomposite containing magnetic nanoparticles, where their adsorption performance was tested against the removal of the two chosen heavy metal ions. The maximum adsorption capacity of rice husk based CNFs was found to be the highest in the nanocellulose suspension, i.e., 193.2 mg g−1 for Pb(II) and 100.7 mg g−1 for La(III). The separation of the used adsorbent in the suspension was further facilitated by the gelation of the CNFs and metal cations, where the resulting floc could be removed by gravity-driven filtration. The absorption mechanism of the investigated CNF system is mainly due to electrostatic interactions between negatively charged carboxylate groups and multivalent metal ions. It was found that 90% lanthanum content in the form of lanthanum oxychloride (determined by X-ray powder diffraction) could be obtained by incinerating the CNF/LaCl3 gel. This study demonstrates a viable and sustainable solution to upcycle agricultural residues into remediation nanomaterials for the removal and recovery of toxic heavy metal ions from contaminated water.

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Correction for ‘Validation of a novel direct-injection chemiluminescence-based method for N-nitrosamine analysis in advanced-treated recycled water, drinking water, and wastewater’ by Shannon L. Roback et al., Environ. Sci.: Water Res. Technol., 2020, 6, 1106–1115, DOI: 10.1039/C9EW00943D.

Correction for ‘Non-target mass spectrometry analysis of NDMA precursors in advanced treatment for potable reuse’ by Shannon L. Roback et al., Environ. Sci.: Water Res. Technol., 2018, 4, 1944–1955, DOI: 10.1039/C8EW00401C.

A porous carbon quantum dots (CQDs)–SrTiO3/graphene material (CSG) was synthesized using a novel sol–gel carbonized propagation method (SCPM). In this method, the prepared gel was first immersed in an organic solvent with low-temperature self-propagating properties, and after being ignited, the product is obtained through carbonized propagation processes. Various characterization studies showed that CQDs, SrTiO3 and graphene can be combined through the SCPM, and CQDs and SrTiO3 form a heterojunction on the surface of the material, which is conducive to the recovery of the photocatalyst and improvement of the photocatalytic performance. The existence of a reducing atmosphere resulted in the occurrence of the doping process of CQDs. Photocatalytic degradation experiments showed that, with the increase of ethanol consumption, the catalytic performance tends to be stable. CSG-5, which consumes 80 mL of ethanol, has the best effect on MB degradation. When the dosage is 1.5 g L−1 and the concentration of MB is 5 mg L−1, the degradation rate is 94%. h+ and ˙O2− played a major role in the degradation system of CSG-5. UPLC-MS/MS results showed that 8 kinds of intermediates were produced during the degradation process. The special structure and preparation method of CSG-5 might help to prepare better photocatalysts.

Sludge and biosolids organic matter (OM) are increasingly assessed via optical measurements of associated leachates – especially at pilot and bench scales. Limited work has systematically characterized optical and size exclusion chromatography (SEC) based properties of leachable OM from full-scale solid stabilization processes, however. In this study, leachable OM of biosolids from nine full-scale facilities with lime treatment (LT), anaerobic digestion, or aerobic digestion (AeD) (n = 3 facilities per type), was sampled for three sampling dates per facility and multiple extractions per biosolid (n = 54 leachates). Leachates were characterized by high-performance size exclusion chromatography (HP-SEC-UV), ultraviolet (UV)-visible absorbance spectra, and excitation emission matrix (EEM) spectroscopies, pH, and leachable DOC/kg solid. AnD and AeD biosolids-DOM consistently exhibited higher molecular weight DOM (1360 Da) and fluorescence emissions >380 nm after digestion. This suggested higher molecular-weight, heterogeneous OM is released into soluble phases after biological treatment. Fluorescent emission peaks >450 nm were present only in AnD-biosolids leachates (n = 27), providing a consistent signature for anaerobically digested material. Given the agreement of these trends with pilot scale studies, strategies detecting fluorescence emissions >380 nm are proposed stabilization surrogates at full-scale facilities. Prior to this study, there was limited literature consensus for which optical metrics best quantified sludge and biosolids-DOM transformations, however. Critical analysis of ten optical metrics indicated that not all pre-established metrics captured unique spectral differences in biosolids-DOM spectra, as optical metrics were first developed for aquatic DOM. Absorption (E2 : E3, SUVA254, SR), and fluorescence metrics (HIX, BIX, and fluorescence regional integration (FRI)) were less adaptable to biosolids-DOM spectra. Principal component analysis (PCA) confirmed that targeted peak ratio assessment (i.e. B : T or A : C peak maxima analysis) best differentiated intrinsic fluorescent DOM changes by treatment. Three independent parallel factor analysis (PARAFAC) models for major treatment types of LT, AnD, and AeD biosolids-DOM also validated treatment differences captured by peak picking surrogates. PARAFAC models described new components in the OpenFluor spectral database. Overall, targeted fluorescence peak picking represents a surrogate strategy to monitor leachate quality changes across full-scale treatment trains. These findings may advance optical approaches for process engineering and advanced stabilization research.

Halogenated disinfection by-products (DBPs) from ballast water treatment have attracted more attention owing to their potential threats to marine ecosystems. Chlorination is widely used in ballast water treatment, in which the production of DBPs should not be ignored. In this work, the bioavailability of ballast water chlorination was investigated, and the formation of trihalomethanes (THMs) and haloacetic acids (HAAs) during ballast water treatment was explored. Different holding times, pH values, temperatures, NaClO doses and algae species affected the bioavailability of chlorination. A positive correlation was found between total residual oxidant (TRO) consumption and the formation of halogenated DBPs. The increase in the holding time promoted the production of THMs and HAAs. An increase in pH from 4 to 10 improved the production of THMs but restrained the generation of HAAs. An increase in temperature facilitated the formation of THMs and HAAs. The concentration of bromine and iodide have a positive contribution to the production of THMs, and bromine had an impact on the component of HAAs rather than the production of HAAs. NOMs affected the formation of THMs and HAAs and humic acid contributed more DBPs than the algae in disinfected ballast water.

Silver nanoparticle-based membranes have been explored to enhance antibiofouling performance in water and wastewater treatment. However, their overall performance such as the toxicity to microorganisms in addition to antibiofouling behaviours is not adequately addressed. In this study, novel Ag-immobilized silica nanopollens (Ag@Snp) were combined with polyvinylidene fluoride (PVDF) membranes, which can mitigate fouling in membrane bioreactor (MBR) operations. The antibiofouling behaviours were systemically investigated and the effects of membranes on both sludge activity and bacterial community were evaluated. Long-term operation (75 d) revealed that decoration of Ag@Snp on the membrane surface had compelling antibiofouling behaviours without compromising the effluent quality, activated sludge activity and microbial community diversity. The operation cycle of the test MBR (R2, 32 ± 17 d) was much longer than that of a pristine membrane in the control MBR (R1, 16 ± 7 d). Meanwhile, compared to those in R1, the dehydrogenase activity and specific oxygen uptake rate hardly varied in R2, suggesting that release of silver ions from membranes might have a limited toxic impact on the sludge flocs. The long-term nanosilver exposure did not significantly affect the structure and diversity of microorganisms in the MBR system. The findings of this study would underpin the potential application of the silver-based antibiofouling membrane in MBRs for wastewater treatment.